Cas no 3123-55-5 (1,2,3,4-tetrahydro-1-methyl-4-oxo-1-Naphthalenecarboxylic acid)

• Product Name: 1,2,3,4-tetrahydro-1-methyl-4-oxo-1-Naphthalenecarboxylic acid
• CAS No: 3123-55-5
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 2111479
• PubChem ID: 11084939
• Update Time: 2025-04-21

1,2,3,4-tetrahydro-1-methyl-4-oxo-1-Naphthalenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-1-methyl-4-oxo-1-Naphthalenecarboxylic acid
• DA-30453
• 3123-55-5

• Inchi： 1S/C12H12O3/c1-12(11(14)15)7-6-10(13)8-4-2-3-5-9(8)12/h2-5H,6-7H2,1H3,(H,14,15)
• InChI Key： XPPWFLYVDJFBMW-UHFFFAOYSA-N
• SMILES： OC(C1(C)C2C=CC=CC=2C(CC1)=O)=O

Computed Properties

• Exact Mass: 204.078644241Da
• Monoisotopic Mass: 204.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų